2-[4-chloro-2-methyl(methylsulfonyl)anilino]-N-(4-iodo-2-methylphenyl)acetamide

• Molecular Formula: C17H18ClIN2O3S
• Molecular Weight: 492.8 g/mol
• IUPAC Name: 2-(4-chloro-2-methyl-N-methylsulfonylanilino)-N-(4-iodo-2-methylphenyl)acetamide
• InChI: InChI=1S/C17H18ClIN2O3S/c1-11-9-14(19)5-6-15(11)20-17(22)10-21(25(3,23)24)16-7-4-13(18)8-12(16)2/h4-9H,10H2,1-3H3,(H,20,22)
• InChI Key: YHIZPFDSPJJLDQ-UHFFFAOYSA-N
• SMILES: CC1=C(C=CC(=C1)Cl)N(CC(=O)NC2=C(C=C(C=C2)I)C)S(=O)(=O)C

Description

2-[4-chloro-2-methyl(methylsulfonyl)anilino]-N-(4-iodo-2-methylphenyl)acetamide, also known as CI-994, is a synthetic compound that has been extensively studied for its potential as an anti-cancer agent. This compound has shown promising results in preclinical studies, and its mechanism of action and biochemical and physiological effects have been widely investigated.

Mechanism of Action

The mechanism of action of 2-[4-chloro-2-methyl(methylsulfonyl)anilino]-N-(4-iodo-2-methylphenyl)acetamide involves inhibition of histone deacetylases (HDACs), which are enzymes that remove acetyl groups from histone proteins, leading to chromatin condensation and transcriptional repression. By inhibiting HDACs, 2-[4-chloro-2-methyl(methylsulfonyl)anilino]-N-(4-iodo-2-methylphenyl)acetamide promotes histone acetylation, leading to chromatin relaxation and increased gene transcription. This results in the activation of genes involved in cell cycle arrest, apoptosis, and differentiation, leading to the inhibition of cancer cell growth.
Biochemical and Physiological Effects:
In addition to its anti-cancer activity, 2-[4-chloro-2-methyl(methylsulfonyl)anilino]-N-(4-iodo-2-methylphenyl)acetamide has been shown to have other biochemical and physiological effects. It has been shown to inhibit the growth of bacteria and fungi, and to have anti-inflammatory and immunomodulatory effects. 2-[4-chloro-2-methyl(methylsulfonyl)anilino]-N-(4-iodo-2-methylphenyl)acetamide has also been shown to increase insulin sensitivity and improve glucose metabolism in animal models of diabetes.

Advantages and Limitations for Lab Experiments

One advantage of using 2-[4-chloro-2-methyl(methylsulfonyl)anilino]-N-(4-iodo-2-methylphenyl)acetamide in lab experiments is that it has been extensively studied and its mechanism of action is well understood. This makes it a useful tool for investigating the role of HDACs in cancer and other diseases. However, one limitation of using 2-[4-chloro-2-methyl(methylsulfonyl)anilino]-N-(4-iodo-2-methylphenyl)acetamide is that it has low solubility in aqueous solutions, which can make it difficult to administer in vivo. In addition, 2-[4-chloro-2-methyl(methylsulfonyl)anilino]-N-(4-iodo-2-methylphenyl)acetamide has been shown to have off-target effects on other enzymes, such as sirtuins, which can complicate its interpretation in experiments.

Future Directions

There are several future directions for research on 2-[4-chloro-2-methyl(methylsulfonyl)anilino]-N-(4-iodo-2-methylphenyl)acetamide. One area of interest is the development of more potent and selective HDAC inhibitors based on the structure of 2-[4-chloro-2-methyl(methylsulfonyl)anilino]-N-(4-iodo-2-methylphenyl)acetamide. Another area of interest is the investigation of the potential of 2-[4-chloro-2-methyl(methylsulfonyl)anilino]-N-(4-iodo-2-methylphenyl)acetamide as a treatment for neurodegenerative diseases, such as Alzheimer's and Parkinson's disease. Finally, the combination of 2-[4-chloro-2-methyl(methylsulfonyl)anilino]-N-(4-iodo-2-methylphenyl)acetamide with other chemotherapeutic agents for the treatment of cancer is an area of active research.

Synthesis Methods

2-[4-chloro-2-methyl(methylsulfonyl)anilino]-N-(4-iodo-2-methylphenyl)acetamide can be synthesized by reacting 4-chloro-2-methylaniline with methylsulfonyl chloride to form 4-chloro-2-methyl(methylsulfonyl)aniline. This intermediate is then reacted with 4-iodo-2-methylbenzoic acid in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) to form 2-[4-chloro-2-methyl(methylsulfonyl)anilino]-N-(4-iodo-2-methylphenyl)acetamide. The purity of the compound can be increased by recrystallization from a suitable solvent.

Scientific Research Applications

2-[4-chloro-2-methyl(methylsulfonyl)anilino]-N-(4-iodo-2-methylphenyl)acetamide has been extensively studied for its potential as an anti-cancer agent. It has been shown to inhibit the growth of a wide range of cancer cell lines, including leukemia, lymphoma, breast, lung, colon, and prostate cancer cells. In addition, 2-[4-chloro-2-methyl(methylsulfonyl)anilino]-N-(4-iodo-2-methylphenyl)acetamide has been shown to enhance the anti-cancer activity of other chemotherapeutic agents, such as cisplatin and doxorubicin. 2-[4-chloro-2-methyl(methylsulfonyl)anilino]-N-(4-iodo-2-methylphenyl)acetamide has also been investigated for its potential as a treatment for neurodegenerative diseases, such as Alzheimer's and Parkinson's disease.